Cas no 1806047-71-1 (Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806047-71-1
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859262
• Update Time: 2025-05-21

Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-6(15)3-4-2-5(9(12)13)7(11)8(10)14-4/h2,9H,3H2,1H3
• InChI Key： HKPFVIRJZGJZEJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CC(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate

Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate, also known by its CAS number 1806047-71-1, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and its structure incorporates several functional groups that contribute to its unique chemical properties. The presence of bromine, chlorine, and difluoromethyl substituents on the pyridine ring, along with the acetate group, makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The synthesis of Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate involves a series of carefully controlled reactions. The starting material is typically a pyridine derivative, which undergoes substitution reactions to introduce the bromine and chlorine atoms at specific positions. The difluoromethyl group is introduced through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity. Finally, the acetate group is added to complete the structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and environmental impact.

One of the most promising applications of Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate is in the field of pest control. Studies have shown that this compound exhibits potent insecticidal activity against a wide range of agricultural pests. Its ability to disrupt key biochemical pathways in insects makes it an effective alternative to traditional pesticides, which often have negative environmental impacts. Researchers are currently exploring its potential as a component in integrated pest management systems.

In the pharmaceutical industry, Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate has shown promise as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. Recent studies have focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

The electronic properties of Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate also make it an interesting candidate for use in organic electronics. Its ability to act as an electron-deficient acceptor material has been explored in the context of organic photovoltaics (OPVs) and field-effect transistors (FETs). Researchers are investigating ways to enhance its charge transport properties further by incorporating it into polymer blends or hybrid materials.

In conclusion, Methyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-6-acetate (CAS No. 1806047-71-1) is a multifaceted compound with diverse applications across various industries. Its synthesis has been refined through innovative chemical methodologies, and ongoing research continues to uncover new potential uses. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in advancing technology and improving quality of life.